Cas no 1805255-61-1 (3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol)

3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol is a fluorinated pyridine derivative with a hydroxymethyl functional group at the 2-position, a difluoromethyl substituent at the 3-position, and a hydroxyl group at the 4-position. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its unique structural features, including the electron-withdrawing difluoromethyl group and the reactive hydroxymethyl moiety. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it valuable for the development of bioactive molecules. Its well-defined reactivity profile allows for selective modifications, enabling applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity.

3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol structure

1805255-61-1 structure

Product Name:3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol

CAS No:1805255-61-1

MF:C₈H₉F₂NO₂

MW:189.15936923027

CID:4805183

Update Time:2025-10-30

3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol
- Inchi： 1S/C8H9F2NO2/c1-4-2-11-5(3-12)6(7(4)13)8(9)10/h2,8,12H,3H2,1H3,(H,11,13)
- InChI Key： VVEVXXNHLUCBEQ-UHFFFAOYSA-N
- SMILES： FC(C1C(C(C)=CNC=1CO)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 295
XLogP3: 0.3
Topological Polar Surface Area: 49.3

3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028116-250mg	3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol	1805255-61-1	95%	250mg	$1,009.40	2022-04-01
Alichem	A029028116-500mg	3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol	1805255-61-1	95%	500mg	$1,786.10	2022-04-01
Alichem	A029028116-1g	3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol	1805255-61-1	95%	1g	$3,010.80	2022-04-01

3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol Related Literature

1. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol

Recent Advances in the Study of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1)

The compound 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol, which contribute to its ability to interact with specific biological targets. The presence of the difluoromethyl group and the hydroxyl moiety at the 4-position has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent research is the compound's potential as an inhibitor of specific metabolic pathways involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling molecules, such as kinases and transcription factors, which play critical roles in disease progression. These findings suggest that 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol could serve as a lead compound for the development of novel therapeutics targeting conditions such as cancer, autoimmune disorders, and infectious diseases.

In addition to its biological activity, recent advancements in the synthetic chemistry of this compound have been reported. Researchers have developed more efficient and scalable synthetic routes, enabling the production of high-purity batches for further preclinical and clinical studies. These synthetic improvements have also facilitated the exploration of structural analogs, which could potentially enhance the compound's therapeutic index and reduce off-target effects.

Despite these promising developments, challenges remain in the translation of 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol from the laboratory to clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and realize the full potential of this compound.

In conclusion, the latest research on 3-(Difluoromethyl)-4-hydroxy-5-methylpyridine-2-methanol (CAS: 1805255-61-1) underscores its significance as a versatile and promising molecule in the field of medicinal chemistry. Continued investigation into its biological mechanisms, synthetic optimization, and therapeutic applications will be crucial for advancing its development and eventual clinical use. This brief serves as a valuable resource for researchers and professionals seeking to stay informed about the latest advancements in this area.